Cas no 1226148-65-7 (2-(2,4-dimethylphenyl)-2-methylpropanal)

• Product Name: 2-(2,4-dimethylphenyl)-2-methylpropanal
• CAS No: 1226148-65-7
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5830435
• PubChem ID: 82074914
• Update Time: 2025-11-01

2-(2,4-dimethylphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethylphenyl)-2-methylpropanal
• 1226148-65-7
• EN300-1847882

• Inchi： 1S/C12H16O/c1-9-5-6-11(10(2)7-9)12(3,4)8-13/h5-8H,1-4H3
• InChI Key： YCJJYMFXVHSKRW-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2,4-dimethylphenyl)-2-methylpropanal

Introduction to 2-(2,4-dimethylphenyl)-2-methylpropanal (CAS No: 1226148-65-7)

2-(2,4-dimethylphenyl)-2-methylpropanal, identified by the Chemical Abstracts Service Number (CAS No) 1226148-65-7, is a significant organic compound that has garnered attention in the field of chemical and pharmaceutical research. This aldehyde derivative, characterized by its aromatic and aliphatic functional groups, exhibits a unique structural framework that makes it a valuable intermediate in synthetic chemistry and potential candidate for various biochemical applications.

The molecular structure of 2-(2,4-dimethylphenyl)-2-methylpropanal consists of a phenyl ring substituted with two methyl groups at the 2- and 4-positions, linked to an isobutyl aldehyde group. This configuration imparts distinct chemical properties, including reactivity in condensation reactions, oxidation processes, and as a precursor in the synthesis of more complex molecules. The presence of both electron-donating and withdrawing groups on the aromatic ring enhances its versatility in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The aromatic ring system in 2-(2,4-dimethylphenyl)-2-methylpropanal suggests possible interactions with biological targets, making it a subject of investigation for drug discovery programs. Specifically, researchers have been examining its derivatives for their potential role in modulating enzyme activity and receptor binding. Preliminary studies indicate that modifications to the phenyl ring or the aldehyde group could lead to compounds with enhanced bioactivity.

The synthesis of 2-(2,4-dimethylphenyl)-2-methylpropanal typically involves multi-step organic reactions, often starting from readily available aromatic precursors such as cumene (isopropylbenzene). Key steps include Friedel-Crafts alkylation to introduce the dimethyl substituents followed by formylation or oxidation to introduce the aldehyde functionality. Advances in catalytic methods have improved the efficiency and selectivity of these transformations, making the synthesis more scalable and sustainable.

One of the most compelling aspects of 1226148-65-7 is its utility as a building block in medicinal chemistry. The compound’s ability to serve as a precursor for more complex molecules has been leveraged in the development of novel therapeutic agents. For instance, researchers have explored its use in constructing heterocyclic frameworks that are known to exhibit pharmacological activity. These efforts have led to promising candidates for treating various diseases, including neurological disorders and inflammatory conditions.

The chemical properties of 2-(2,4-dimethylphenyl)-2-methylpropanal also make it an interesting material for industrial applications beyond pharmaceuticals. Its reactivity allows for further functionalization into polymers, coatings, and specialty chemicals. For example, it can be used to synthesize novel resins or adhesives with improved thermal stability and mechanical strength. Such applications highlight the compound’s broad utility across multiple industries.

Recent advancements in computational chemistry have further enhanced the understanding of 1226148-65-7’s behavior. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are particularly valuable in predicting pharmacokinetic properties and minimizing potential side effects before experimental validation.

The environmental impact of synthesizing and using 2-(2,4-dimethylphenyl)-2-methylpropanal is also a critical consideration. Efforts are underway to develop greener synthetic routes that reduce waste and energy consumption. For instance, biocatalytic methods using engineered enzymes have shown promise in facilitating key transformations while maintaining high yields and selectivity. Such innovations align with global trends toward sustainable chemistry practices.

In conclusion, 2-(2,4-dimethylphenyl)-2-methylpropanal (CAS No: 1226148-65-7) represents a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable intermediate in drug discovery and material science. As research continues to uncover new methodologies for its synthesis and functionalization, its role is expected to expand further into diverse fields within chemistry and beyond.